Cas no 76283-10-8 (4,5-Dibromo-2-fluorobenzyl bromide)

• Product Name: 4,5-Dibromo-2-fluorobenzyl bromide
• CAS No: 76283-10-8
• MF: C₇H₄Br₃F
• MW: 346.817063331604
• CID: 4974955
• Update Time: 2025-04-23

4,5-Dibromo-2-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-fluorobenzyl bromide

• Inchi： 1S/C7H4Br3F/c8-3-4-1-5(9)6(10)2-7(4)11/h1-2H,3H2
• InChI Key： YHYKKWJQINGBSP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C=1)Br)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 4,5-Dibromo-2-fluorobenzyl bromide

4,5-Dibromo-2-fluorobenzyl bromide (CAS No. 76283-10-8): A Versatile Building Block in Organic Synthesis

4,5-Dibromo-2-fluorobenzyl bromide (CAS No. 76283-10-8) is a highly valuable halogenated aromatic compound that has gained significant attention in modern organic chemistry. As a multifunctional building block, this compound plays a crucial role in the synthesis of various pharmaceuticals, agrochemicals, and specialty materials. The presence of three reactive sites - two bromine atoms, one fluorine atom, and a benzyl bromide group - makes it particularly useful for sequential functionalization in complex molecule construction.

The growing interest in 4,5-Dibromo-2-fluorobenzyl bromide applications aligns with current research trends in precision chemical synthesis and drug discovery. Many researchers are searching for information about how to use 4,5-Dibromo-2-fluorobenzyl bromide in cross-coupling reactions, as this compound serves as an excellent substrate for various palladium-catalyzed transformations. Its unique substitution pattern allows for regioselective modifications, which is particularly valuable in medicinal chemistry where specific molecular architectures are required.

From a chemical properties perspective, 4,5-Dibromo-2-fluorobenzyl bromide structure features interesting characteristics. The electron-withdrawing effects of the halogen atoms influence the compound's reactivity, making it suitable for nucleophilic aromatic substitution reactions. The benzyl bromide moiety provides an additional handle for further derivatization through standard alkylation chemistry. These properties have led to increased searches for 4,5-Dibromo-2-fluorobenzyl bromide solubility and stability data among synthetic chemists.

In pharmaceutical research, 4,5-Dibromo-2-fluorobenzyl bromide CAS 76283-10-8 has emerged as a key intermediate for the development of targeted therapies. The compound's ability to serve as a precursor for fluorinated drug candidates aligns with the growing demand for fluorinated pharmaceuticals, which currently represent about 20-30% of all approved drugs. Researchers frequently inquire about 4,5-Dibromo-2-fluorobenzyl bromide in drug discovery applications, particularly for creating molecules with improved metabolic stability and membrane permeability.

The material science field has also shown interest in 4,5-Dibromo-2-fluorobenzyl bromide uses for developing advanced functional materials. The compound serves as a precursor for liquid crystal materials and organic electronic components. Its incorporation into polymer backbones can impart unique electronic properties, making it valuable for organic semiconductor applications. These applications have driven searches for 4,5-Dibromo-2-fluorobenzyl bromide suppliers and purity specifications from material science researchers.

From a synthetic methodology standpoint, 4,5-Dibromo-2-fluorobenzyl bromide reactions have been extensively studied. The compound participates efficiently in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and other transition metal-catalyzed processes. Recent literature searches indicate growing interest in 4,5-Dibromo-2-fluorobenzyl bromide in flow chemistry applications, where its predictable reactivity makes it suitable for continuous processing setups.

Quality control aspects of 4,5-Dibromo-2-fluorobenzyl bromide 76283-10-8 are frequently discussed in research forums. Analytical chemists often search for 4,5-Dibromo-2-fluorobenzyl bromide HPLC methods and spectroscopic characterization data. The compound typically appears as a white to off-white crystalline solid, with purity being crucial for its performance in sensitive applications. Proper storage conditions (usually at 2-8°C under inert atmosphere) are essential to maintain its chemical stability over time.

The commercial availability of 4,5-Dibromo-2-fluorobenzyl bromide has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. Procurement specialists often look for 4,5-Dibromo-2-fluorobenzyl bromide price comparisons and bulk purchase options. The compound's synthesis scale-up has become more efficient, contributing to its broader accessibility for research and development purposes.

Environmental and safety considerations regarding 4,5-Dibromo-2-fluorobenzyl bromide handling follow standard laboratory protocols for halogenated compounds. While not classified as extremely hazardous, proper personal protective equipment should be used when handling this material. Researchers regularly seek information about 4,5-Dibromo-2-fluorobenzyl bromide safety data and waste disposal methods, reflecting the chemical community's commitment to responsible research practices.

Future research directions involving 4,5-Dibromo-2-fluorobenzyl bromide CAS No. 76283-10-8 are likely to focus on its application in green chemistry approaches. There's growing interest in developing more sustainable methods for its utilization, including catalyst recycling systems and solvent-free reaction conditions. These developments align with broader trends in the chemical industry toward more environmentally friendly processes.

In conclusion, 4,5-Dibromo-2-fluorobenzyl bromide represents a versatile and valuable compound in modern synthetic chemistry. Its unique combination of reactive sites continues to enable innovative applications across multiple scientific disciplines. As research progresses, we can anticipate new discoveries that will further expand the utility of this important chemical building block in both academic and industrial settings.